2-Hydroxy-3-(3-trifluoromethoxyphenyl)pyridine, 95%

• IUPAC Name: 3-[3-(trifluoromethoxy)phenyl]-1H-pyridin-2-one
• InChI: InChI=1S/C12H8F3NO2/c13-12(14,15)18-9-4-1-3-8(7-9)10-5-2-6-16-11(10)17/h1-7H,(H,16,17)
• InChI Key: XFDJQZZYYQVLAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)C2=CC=CNC2=O
• Molecular Formula: C12H8F3NO2
• DSSTOX Substance ID: DTXSID80683138
• Molecular Weight: 255.19 g/mol
• CAS RN: 1261740-30-0

Description

2-Hydroxy-3-(3-trifluoromethoxyphenyl)pyridine (95%) is a compound of the pyridine family that is widely used in the synthesis of various organic compounds. It is a colorless solid with a melting point of 94-96°C. It is soluble in water, alcohol, and other organic solvents. The compound is commercially available as a 95% solution in ethanol.

Scientific Research Applications

2-Hydroxy-3-(3-trifluoromethoxyphenyl)pyridine is used in the synthesis of various organic compounds. It has been used as an intermediate in the synthesis of biologically active compounds such as anti-inflammatory drugs, antibiotics, and antifungal agents. It has also been used in the synthesis of heterocyclic compounds such as pyridines and quinolines.

Mechanism of Action

2-Hydroxy-3-(3-trifluoromethoxyphenyl)pyridine is an aromatic compound that can react with nucleophiles such as amines and alcohols to form covalent bonds. The reaction of 2-Hydroxy-3-(3-trifluoromethoxyphenyl)pyridine with nucleophiles is thought to be catalyzed by a proton transfer mechanism.
Biochemical and Physiological Effects
2-Hydroxy-3-(3-trifluoromethoxyphenyl)pyridine is not known to have any direct biochemical or physiological effects. However, it has been used as an intermediate in the synthesis of various biologically active compounds, such as anti-inflammatory drugs, antibiotics, and antifungal agents.

Advantages and Limitations for Lab Experiments

2-Hydroxy-3-(3-trifluoromethoxyphenyl)pyridine is a relatively inexpensive and readily available compound. It is soluble in water, alcohol, and other organic solvents, making it easy to work with in the laboratory. However, it is not very stable and must be handled with care to avoid decomposition.

Future Directions

2-Hydroxy-3-(3-trifluoromethoxyphenyl)pyridine has a wide range of applications in the synthesis of organic compounds. Some potential future directions include the use of the compound in the synthesis of pharmaceuticals, agrochemicals, and materials. It could also be used in the synthesis of novel heterocyclic compounds, such as pyridines and quinolines. Additionally, further research could be conducted to explore the potential use of the compound in other areas, such as catalysis, polymerization, and drug delivery.

Synthesis Methods

2-Hydroxy-3-(3-trifluoromethoxyphenyl)pyridine can be synthesized from the reaction of 2-chloro-3-(3-trifluoromethoxyphenyl)pyridine and sodium hydroxide in the presence of ethanol. The product is then purified by recrystallization from ethanol.